Cas no 74158-09-1 (5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-)
5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-
- 11-deoxy-15-keto-13,14-dihydro-11 beta,16-cycloprostaglandin E2
- Bicyclo Prostaglandin E2
- Bicyclo Prostaglandin E2 Lipid Maps MS Standard
- 11-deoxy-13,14-dihydro-15-keto-11 beta,16 xi-cyclo-PGE2
- CHEBI:228529
- 74158-09-1
- Bicyclo-PGEM
- Bicyclo Prostaglandin E2 Lipid Maps MS Standard
- (E)-7-(4-butyl-2,5-dioxo-3,3a,4,6,7,7a-hexahydro-1H-inden-1-yl)hept-5-enoic acid
- 11-Deoxy-13,14-dihydro-15-keto-11beta,16xi-cyclo-PGE2
- 5-Heptenoic acid, 7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-
- DKDBCYPGE2
- PGE2-M
- Pgem-II
- 11-Deoxy-15-keto-13,14-dihydro-11beta,16-cycloprostaglandin E2
- 11-Deoxy-15-keto-13,14-dihydro-11beta,16-cyclo-PGE2
-
- Inchi: 1S/C20H30O4/c1-2-3-8-16-17-13-19(22)15(14(17)11-12-18(16)21)9-6-4-5-7-10-20(23)24/h4,6,14-17H,2-3,5,7-13H2,1H3,(H,23,24)/b6-4+
- InChI Key: CGCZPIJMGKLVTQ-GQCTYLIASA-N
- SMILES: O=C1CC2C(CCCC)C(CCC2C1C/C=C/CCCC(=O)O)=O
Computed Properties
- Exact Mass: 334.21440943g/mol
- Monoisotopic Mass: 334.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- Density: 1.069
- Boiling Point: 510.3°C at 760 mmHg
- Flash Point: 276.5°C
- Refractive Index: 1.503
- PSA: 71.44000
- LogP: 4.17830
5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66454-1mg |
Bicyclo Prostaglandin E2 |
74158-09-1 | 98% | 1mg |
¥891.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66454-5mg |
Bicyclo Prostaglandin E2 |
74158-09-1 | 98% | 5mg |
¥3620.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66454-10mg |
Bicyclo Prostaglandin E2 |
74158-09-1 | 98% | 10mg |
¥6422.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205222-1 mg |
Bicyclo Prostaglandin E2, |
74158-09-1 | 1mg |
¥526.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205222A-5 mg |
Bicyclo Prostaglandin E2, |
74158-09-1 | 5mg |
¥2,384.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205223-1 mg |
Bicyclo Prostaglandin E2 Lipid Maps MS Standard, |
74158-09-1 | 1mg |
¥579.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205223A-5 mg |
Bicyclo Prostaglandin E2 Lipid Maps MS Standard, |
74158-09-1 | 5mg |
¥2,625.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205222-1mg |
Bicyclo Prostaglandin E2, |
74158-09-1 | 1mg |
¥526.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205222A-5mg |
Bicyclo Prostaglandin E2, |
74158-09-1 | 5mg |
¥2384.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205223-1mg |
Bicyclo Prostaglandin E2 Lipid Maps MS Standard, |
74158-09-1 | 1mg |
¥579.00 | 2023-09-05 |
5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-
5-Heptenoic Acid,7-(4-Butyloctahydro-2,5-Dioxo-1H-Inden-1-Yl)-: A Comprehensive Overview
5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- is a complex organic compound with the CAS number 74158-09-1. This compound belongs to the class of bicyclic structures, featuring a heptenoic acid moiety attached to an indenyl group. The structure of this compound is characterized by its unique bicyclic framework, which includes a seven-membered ring fused with a five-membered ring system. The presence of the heptenoic acid group introduces both acidic and unsaturated functionalities, making this compound potentially versatile in various chemical and biological applications.
Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- through multi-step reactions involving strategic ring-closing metathesis and oxidation processes. These methods have not only improved the yield but also enhanced the purity of the compound, which is critical for its application in fields such as drug discovery and material science.
The indenyl group in 5-heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- plays a significant role in determining its physical and chemical properties. The bicyclic structure contributes to its stability and rigidity, which are essential for its potential use as a building block in constructing more complex molecules. Additionally, the presence of the butyl substituent enhances the hydrophobicity of the molecule, which could be advantageous in certain applications requiring lipid solubility.
From a biological standpoint, 5-heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- has shown promise in preliminary studies as a potential modulator of cellular signaling pathways. Researchers have explored its ability to interact with specific protein targets, suggesting its potential role in therapeutic interventions for conditions such as inflammation and neurodegenerative diseases. However, further studies are required to fully elucidate its mechanism of action and pharmacokinetic profile.
In terms of material science applications, the compound's rigid bicyclic structure makes it an attractive candidate for use in polymer synthesis. Its ability to form stable covalent bonds with other monomers could lead to the development of novel materials with tailored mechanical and thermal properties. Recent research has also highlighted its potential as a precursor for advanced organic materials used in electronics and optoelectronics.
The synthesis of 5-heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yli) involves a series of carefully designed reactions that emphasize stereochemical control and regioselectivity. The use of transition metal catalysts has been pivotal in achieving high yields while maintaining the integrity of the bicyclic framework. These synthetic strategies not only provide insights into the construction of similar compounds but also pave the way for large-scale production if required.
From an environmental perspective, researchers have investigated the biodegradability and eco-friendly synthesis routes for 5-heptenoic acid,7-(4-butyloctahydro...
74158-09-1 (5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-) Related Products
- 140631-27-2(CMC_13807)
- 6894-38-8((-)-trans Jasmonic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)